(5-Methylisoxazol-4-yl)(4-(thiophen-2-yl)piperidin-1-yl)methanone

• IUPAC Name: (5-methyl-1,2-oxazol-4-yl)-(4-thiophen-2-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C14H16N2O2S/c1-10-12(9-15-18-10)14(17)16-6-4-11(5-7-16)13-3-2-8-19-13/h2-3,8-9,11H,4-7H2,1H3
• InChI Key: KPMCEJGDPRHLLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)N2CCC(CC2)C3=CC=CS3
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

(5-Methylisoxazol-4-yl)(4-(thiophen-2-yl)piperidin-1-yl)methanone, also known as M4N, is a chemical compound that has been synthesized for scientific research purposes. It belongs to the class of piperidine derivatives and has shown potential in various fields of research due to its unique chemical structure.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been synthesized and structurally characterized, revealing significant antiproliferative activity. Its molecular structure, confirmed by X-ray diffraction, is stabilized by inter and intra-molecular hydrogen bonds, contributing to the molecule's stability (Prasad et al., 2018).

Application in Anticancer Research

• This compound and similar derivatives have been evaluated for their anticancer activity, demonstrating promising inhibitory effects on various cancer cell lines. The synthesized compounds showed potential for further development in cancer treatment, with some derivatives showing high growth inhibitory effects (Inceler et al., 2013).

Enzyme Inhibition Studies

• The compound has been investigated for its enzyme inhibitory activities, particularly against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). Molecular docking studies have shown significant interactions at the enzyme active sites, indicating potential use as enzyme inhibitors (Cetin et al., 2021).

Insecticidal Activity

• Novel piperidine thiazole compounds, including derivatives of (5-Methylisoxazol-4-yl)(4-(thiophen-2-yl)piperidin-1-yl)methanone, have shown certain insecticidal activities, particularly against armyworm. This suggests potential applications in agricultural pest control (Ding et al., 2019).

Antibacterial and Antifungal Applications

• The compound and its derivatives have been evaluated for in vitro antibacterial and antifungal activities. Some derivatives exhibited good antimicrobial activity against pathogenic bacterial and fungal strains, indicating potential for developing new antibacterial and antifungal agents (Mallesha & Mohana, 2014).